Cas no 34691-05-9 (Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI))
34691-05-9 structure
Product Name:Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
CAS No:34691-05-9
MF:C7H18NO3P
MW:195.196483135223
CID:316401
PubChem ID:3082402
Update Time:2025-04-19
Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
- 2-(butylamino)propan-2-ylphosphonic acid
- DTXSID50188246
- (1-(Butylamino)-1-methylethyl)phosphonic acid
- 1-(n-Butylamino)-1-methylophosphorous acid
- SCHEMBL3849555
- butaphosphane
- [1-(butylamino)-1-methylethyl]-phosphonic acid
- Phosphonic acid, (1-(butylamino)-1-methylethyl)-
- Butaphosphone
- (2-(butylamino)-2-propanyl)phosphonic acid
- 34691-05-9
-
- Inchi: 1S/C7H18NO3P/c1-4-5-6-8-7(2,3)12(9,10)11/h8H,4-6H2,1-3H3,(H2,9,10,11)
- InChI Key: VNEJPLLPMHBPNK-UHFFFAOYSA-N
- SMILES: P(C(C)(C)NCCCC)(=O)(O)O
Computed Properties
- Exact Mass: 195.10254
- Monoisotopic Mass: 195.10243043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56
Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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